(5Z)-5-[(3Ar,4R,5S,6aR)-4-[(3S)-3-fluorooct-1-ynyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
(5Z)-5-[(3Ar,4R,5S,6aR)-4-[(3S)-3-fluorooct-1-ynyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
Brand Name:
Vulcanchem
CAS No.:
120593-19-3
VCID:
VC0054166
InChI:
InChI=1S/C21H31FO3/c1-2-3-4-8-17(22)10-11-18-19-13-15(7-5-6-9-21(24)25)12-16(19)14-20(18)23/h7,16-20,23H,2-6,8-9,12-14H2,1H3,(H,24,25)/b15-7-/t16-,17+,18+,19-,20+/m1/s1
SMILES:
CCCCCC(C#CC1C(CC2C1CC(=CCCCC(=O)O)C2)O)F
Molecular Formula:
C21H31FO3
Molecular Weight:
350.5 g/mol
(5Z)-5-[(3Ar,4R,5S,6aR)-4-[(3S)-3-fluorooct-1-ynyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
CAS No.: 120593-19-3
Main Products
VCID: VC0054166
Molecular Formula: C21H31FO3
Molecular Weight: 350.5 g/mol
CAS No. | 120593-19-3 |
---|---|
Product Name | (5Z)-5-[(3Ar,4R,5S,6aR)-4-[(3S)-3-fluorooct-1-ynyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid |
Molecular Formula | C21H31FO3 |
Molecular Weight | 350.5 g/mol |
IUPAC Name | (5Z)-5-[(3aR,4R,5S,6aR)-4-[(3S)-3-fluorooct-1-ynyl]-5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid |
Standard InChI | InChI=1S/C21H31FO3/c1-2-3-4-8-17(22)10-11-18-19-13-15(7-5-6-9-21(24)25)12-16(19)14-20(18)23/h7,16-20,23H,2-6,8-9,12-14H2,1H3,(H,24,25)/b15-7-/t16-,17+,18+,19-,20+/m1/s1 |
Standard InChIKey | GQMSGYGPVGOYGH-AZDBJASXSA-N |
Isomeric SMILES | CCCCC[C@@H](C#C[C@@H]1[C@H](C[C@@H]2[C@H]1C/C(=C\CCCC(=O)O)/C2)O)F |
SMILES | CCCCCC(C#CC1C(CC2C1CC(=CCCCC(=O)O)C2)O)F |
Canonical SMILES | CCCCCC(C#CC1C(CC2C1CC(=CCCCC(=O)O)C2)O)F |
Synonyms | 15-FDCC 15-fluoro-13,14-dehydrocarbacyclin 15-fluoro-13,14-dehydrocarbacyclin, (2E,3Aalpha,4alpha(R*),5beta,6Aalpha)-(+-)-isomer 15-fluoro-13,14-dehydrocarbacyclin, (2E,3Aalpha,4alpha(S*),5beta,6Aalpha)-(+-)-isomer 15-fluoro-13,14-dehydrocarbacyclin, (2Z,3Aalpha,4alpha(R*),5beta,6Aalpha)-(+-)-isomer 15-fluoro-13,14-dehydrocarbacycline 15-fluoro-13,14-didehydrocarbacyclin |
PubChem Compound | 6439062 |
Last Modified | Nov 11 2021 |
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